5-methyl-N-(1,2,2-trimethylpropyl)-3-isoxazolecarboxamide

• IUPAC Name: N-(3,3-dimethylbutan-2-yl)-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C11H18N2O2/c1-7-6-9(13-15-7)10(14)12-8(2)11(3,4)5/h6,8H,1-5H3,(H,12,14)
• InChI Key: MIJQBPTWDSKLNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC(C)C(C)(C)C
• Molecular Formula: C11H18N2O2
• Molecular Weight: 210.27 g/mol

Description

5-methyl-N-(1,2,2-trimethylpropyl)-3-isoxazolecarboxamide, also known as CLP290, is a small molecule that has been studied for its potential therapeutic applications in various neurological disorders. This compound has been shown to modulate the activity of a specific ion channel, called the TRPC6 channel, which is involved in the regulation of calcium signaling in cells.

Scientific Research Applications

5-methyl-N-(1,2,2-trimethylpropyl)-3-isoxazolecarboxamide has been studied for its potential therapeutic applications in various neurological disorders, including epilepsy, neuropathic pain, and traumatic brain injury. It has been shown to modulate the activity of the TRPC6 channel, which is involved in calcium signaling in cells. By modulating the activity of this channel, 5-methyl-N-(1,2,2-trimethylpropyl)-3-isoxazolecarboxamide has been shown to reduce neuronal excitability and decrease the severity of seizures in animal models of epilepsy. It has also been shown to reduce pain sensitivity in animal models of neuropathic pain and improve cognitive function in animal models of traumatic brain injury.

Mechanism of Action

5-methyl-N-(1,2,2-trimethylpropyl)-3-isoxazolecarboxamide modulates the activity of the TRPC6 channel by binding to a specific site on the channel protein. This binding causes a conformational change in the channel, which reduces its activity and decreases the influx of calcium ions into cells. This reduction in calcium signaling leads to a decrease in neuronal excitability and a reduction in the severity of seizures and pain sensitivity.
Biochemical and Physiological Effects
5-methyl-N-(1,2,2-trimethylpropyl)-3-isoxazolecarboxamide has been shown to have a range of biochemical and physiological effects, including reducing neuronal excitability, decreasing calcium influx into cells, and improving cognitive function. It has also been shown to reduce pain sensitivity and improve motor function in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

5-methyl-N-(1,2,2-trimethylpropyl)-3-isoxazolecarboxamide has several advantages for use in lab experiments, including its ability to modulate the activity of the TRPC6 channel, its high purity and stability, and its well-defined mechanism of action. However, there are also some limitations to its use, including its potential toxicity at high doses and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 5-methyl-N-(1,2,2-trimethylpropyl)-3-isoxazolecarboxamide, including further studies on its potential therapeutic applications in neurological disorders, optimization of the synthesis method to improve yields and purity, and exploration of its potential as a tool for studying calcium signaling in cells. Additionally, further studies are needed to determine the optimal dosage and administration routes for 5-methyl-N-(1,2,2-trimethylpropyl)-3-isoxazolecarboxamide and to investigate its potential side effects and toxicity in humans.